
Diisooctyl maleate chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisooctyl maleate

Cat. No.: B074544 Get Quote

Diisooctyl Maleate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisooctyl maleate (DIOM) is an organic compound belonging to the class of dialkyl maleates.

It is the diester of maleic acid and isooctyl alcohol. Primarily, DIOM serves as a versatile

comonomer in the synthesis of various polymers and as a plasticizer, enhancing the flexibility

and durability of materials.[1] Its applications span across the manufacturing of latex paints,

adhesives, and coatings.[1][2] This technical guide provides an in-depth overview of the

chemical structure, properties, synthesis, and characterization of diisooctyl maleate.

Chemical Structure and Properties
Diisooctyl maleate is characterized by a central carbon-carbon double bond in a cis

configuration, flanked by two carboxylate groups, each esterified with an isooctyl group. The

isooctyl group is a branched eight-carbon alkyl chain.
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Identifier Value

IUPAC Name bis(6-methylheptyl) (2Z)-but-2-enedioate

Synonyms

Diisooctyl maleate, DIOM, Maleic acid,

diisooctyl ester, 2-Butenedioic acid (Z)-,

diisooctyl ester, RC Comonomer DIOM[3]

CAS Number 1330-76-3[3]

Molecular Formula C₂₀H₃₆O₄[3]

Molecular Weight 340.50 g/mol [3]
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Property Value

Appearance
Colorless to pale yellow, oily transparent

liquid[1]

Odor Ester-like

Boiling Point 203 °C at 0.67 kPa

Freezing Point -50 °C

Density 0.944 g/cm³

Flash Point 170 °C (open cup)

Solubility Insoluble in water, miscible with ether[1]

Refractive Index 1.4535

Viscosity 17 mPa·s at 23 °C

Chemical Properties
Diisooctyl maleate is a relatively stable compound under standard conditions. As a monomer,

it can undergo polymerization with other monomers such as vinyl acetate and acrylates. The

presence of the double bond allows for addition reactions. It is also a key intermediate in the

synthesis of other chemicals, including surfactants.[1]

Experimental Protocols
Synthesis of Diisooctyl Maleate via Esterification
A common method for the synthesis of diisooctyl maleate is the esterification of maleic

anhydride with isooctyl alcohol.[3]

Materials:

Maleic Anhydride

Isooctyl Alcohol

Toluene (solvent)
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p-Toluenesulfonic acid (catalyst)

Procedure:

In a reaction vessel equipped with a stirrer, condenser, and temperature controller, combine

maleic anhydride and isooctyl alcohol.

Add toluene to the mixture to act as a solvent.

Introduce a catalytic amount of p-toluenesulfonic acid.

Heat the reaction mixture to a temperature of 115 °C and maintain for 3 hours with

continuous stirring.

After the initial reaction, increase the temperature to 185-205 °C and continue the reaction

for an additional 5 hours to drive the dual-esterification to completion.

Monitor the progress of the reaction by techniques such as thin-layer chromatography (TLC).

Upon completion, cool the mixture to 60 °C.

The crude diisooctyl maleate can be purified by filtration to remove the catalyst, followed by

vacuum distillation to remove unreacted starting materials and solvent.

// Nodes Reactants [label="Maleic Anhydride\n+\nIsooctyl Alcohol\n+\nToluene (Solvent)\n+\np-

Toluenesulfonic Acid (Catalyst)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ReactionVessel

[label="Reaction Vessel\n(Stirrer, Condenser, Temp. Control)"]; Step1 [label="Initial

Reaction:\n115°C for 3 hours", fillcolor="#FBBC05", fontcolor="#202124"]; Step2 [label="Dual-

Esterification:\n185-205°C for 5 hours", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Monitoring

[label="Reaction Monitoring\n(e.g., TLC)"]; Cooling [label="Cooling to 60°C"]; Purification

[label="Purification:\nFiltration & Vacuum Distillation"]; Product [label="Diisooctyl Maleate
(DIOM)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Reactants -> ReactionVessel; ReactionVessel -> Step1; Step1 -> Step2; Step2 ->

Monitoring [style=dashed]; Monitoring -> Step2 [style=dashed]; Step2 -> Cooling; Cooling ->

Purification; Purification -> Product; }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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